Cas no 253443-11-7 (Butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester)

• Product Name: Butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester
• CAS No: 253443-11-7
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 3921780
• PubChem ID: 18173155
• Update Time: 2025-07-16

Butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester
• Butanedioic acid, 2-methylene-, 1-(1,1-dimethylethyl) ester
• 3-(tert-butylcarboxy)but-3-enoicacid
• SCHEMBL7085941
• Z1262551757
• 3-(tert-butyl carboxy)but-3-enoic acid
• EN300-7438873
• 253443-11-7
• 878-444-7

• Inchi： 1S/C9H14O4/c1-6(5-7(10)11)8(12)13-9(2,3)4/h1,5H2,2-4H3,(H,10,11)
• InChI Key： GGLBOGJDDIJGCW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(=C)CC(O)=O

Computed Properties

• Exact Mass: 186.08920892Da
• Monoisotopic Mass: 186.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Additional information on Butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester

Butanedioic Acid, Methylene-, 1-(1,1-Dimethylethyl) Ester (CAS No. 253443-11-7): An Overview

Butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester (CAS No. 253443-11-7) is a specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, often referred to by its systematic name butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester, is characterized by its unique molecular structure and versatile applications in various scientific and industrial processes.

The molecular formula of butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester is C₉H₁₆O₄. Its molecular weight is approximately 188.22 g/mol. The compound features a central methylene group flanked by two carboxylic acid groups and a tert-butyl ester moiety. This specific arrangement of functional groups imparts unique chemical properties that make it valuable in a range of applications.

In the realm of organic synthesis, butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester serves as an important intermediate. Its reactivity and stability make it a useful building block for the synthesis of more complex molecules. Recent studies have explored its potential in the development of novel pharmaceuticals and biologically active compounds. For instance, researchers at the University of California have utilized this compound in the synthesis of anti-inflammatory agents with promising therapeutic effects.

The physical properties of butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester are also noteworthy. It is a colorless liquid with a boiling point around 250°C at atmospheric pressure. The compound exhibits good solubility in common organic solvents such as ethanol and acetone, making it easy to handle and process in laboratory settings. These properties contribute to its utility in various chemical reactions and processes.

In the pharmaceutical industry, butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester has shown potential as a precursor for the synthesis of drugs targeting specific diseases. A recent study published in the Journal of Medicinal Chemistry highlighted its use in the development of new antiviral agents. The tert-butyl ester group provides enhanced stability and solubility characteristics that are crucial for optimizing drug delivery and efficacy.

Beyond pharmaceutical applications, butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester has found use in polymer science and materials engineering. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. Researchers at MIT have demonstrated its utility in creating biodegradable polymers for environmental applications.

The environmental impact of chemicals is a critical consideration in their development and use. Studies on the biodegradability and toxicity of butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester have shown that it degrades readily under natural conditions and exhibits low toxicity to aquatic organisms. This makes it an environmentally friendly option for various industrial applications.

In conclusion, butanedioic acid, methylene-, 1-(1,1-dimethylethyl) ester (CAS No. 253443-11-7) is a versatile compound with significant potential in multiple scientific and industrial fields. Its unique chemical properties and broad range of applications make it an important subject of ongoing research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.